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Compound of Interest

Compound Name: 2-Bromododecanoic acid

CAS No.: 111-56-8

Cat. No.: B089875

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromododecanoic acid, also known as α-bromolauric acid, is a valuable intermediate in

organic synthesis, particularly in the development of pharmaceuticals and other specialty

chemicals. Its bifunctional nature, possessing both a carboxylic acid and a bromine atom on

the alpha-carbon, allows for a variety of subsequent chemical transformations. This technical

guide provides a comprehensive overview of the primary synthesis method for 2-
bromododecanoic acid, focusing on the well-established Hell-Volhard-Zelinsky reaction.

Detailed experimental protocols, quantitative data, and process visualizations are presented to

aid researchers in the successful synthesis and purification of this important compound.

Core Synthesis Method: The Hell-Volhard-Zelinsky
Reaction
The most common and effective method for the synthesis of 2-bromododecanoic acid is the

Hell-Volhard-Zelinsky (HVZ) reaction.[1][2] This reaction facilitates the α-bromination of a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b089875#bc-rfq
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
http://lib3.dss.go.th/fulltext/scan_ebook/j.or_chem_1973_v38_n16.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8766928.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


carboxylic acid. The overall transformation involves the reaction of dodecanoic acid with

bromine in the presence of a catalytic amount of phosphorus, typically in the form of

phosphorus tribromide (PBr₃) or red phosphorus.[1][2]

Reaction Principle
The Hell-Volhard-Zelinsky reaction proceeds through the in situ formation of an acyl bromide,

which readily enolizes. This enol intermediate then undergoes electrophilic attack by bromine at

the α-position. Subsequent hydrolysis of the resulting α-bromo acyl bromide yields the final

product, 2-bromododecanoic acid.

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the synthesis of 2-
bromododecanoic acid via the Hell-Volhard-Zelinsky reaction.

Table 1: Reactant and Product Properties

Compound
Molecular
Formula

Molar Mass (
g/mol )

Melting Point
(°C)

Boiling Point
(°C)

Dodecanoic Acid C₁₂H₂₄O₂ 200.32 43-45 298

Bromine Br₂ 159.81 -7.2 58.8

Phosphorus

Tribromide
PBr₃ 270.69 -41.5 173

2-

Bromododecanoi

c Acid

C₁₂H₂₃BrO₂ 279.21 30-32[3]
157-159 (at 2

mmHg)[3]

Table 2: Typical Reaction Parameters and Yield

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

http://lib3.dss.go.th/fulltext/scan_ebook/j.or_chem_1973_v38_n16.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8766928.htm
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
https://www.benchchem.com/product/b089875/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-2-bromododecanoic-acid
https://www.chemdad.com/index.php?c=article&id=2556
https://www.chemdad.com/index.php?c=article&id=2556
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Molar Ratio (Dodecanoic Acid :

PBr₃ : Br₂)
1 : ~0.1 : 1.1 General HVZ Procedure

Reaction Temperature 80-100 °C General HVZ Procedure

Reaction Time 8-12 hours General HVZ Procedure

Typical Yield 85-95% [1]

Experimental Protocol
The following is a detailed experimental protocol for the synthesis of 2-bromododecanoic acid
based on the Hell-Volhard-Zelinsky reaction.

Materials and Equipment
Dodecanoic acid (Lauric acid)

Red phosphorus or Phosphorus tribromide (PBr₃)

Bromine (Br₂)

Dichloromethane (DCM) or other suitable organic solvent

Anhydrous sodium sulfate (Na₂SO₄)

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator
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Vacuum distillation apparatus or recrystallization setup

Procedure
Reaction Setup: In a fume hood, equip a dry three-necked round-bottom flask with a

magnetic stirrer, a reflux condenser, and a dropping funnel.

Charging Reactants: Add dodecanoic acid (1.0 mol) and a catalytic amount of red

phosphorus (e.g., 0.05 mol) to the flask. Alternatively, phosphorus tribromide (0.1 mol) can

be used as the catalyst.

Addition of Bromine: Slowly add bromine (1.1 mol) from the dropping funnel to the stirred

mixture. The reaction is exothermic, and the addition rate should be controlled to maintain a

gentle reflux.

Reaction: After the addition is complete, heat the reaction mixture to 80-90 °C for 8-12 hours,

or until the evolution of hydrogen bromide gas ceases. The color of the reaction mixture will

typically change from reddish-brown to a lighter color.

Work-up:

Cool the reaction mixture to room temperature.

Slowly and cautiously add water to quench any excess bromine and phosphorus

tribromide.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane

(3 x 100 mL).

Combine the organic layers and wash sequentially with water and saturated sodium

bicarbonate solution to remove any remaining acidic byproducts.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.
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The crude 2-bromododecanoic acid can be purified by either vacuum distillation or

recrystallization. For recrystallization, a suitable solvent system such as hexane or

petroleum ether can be used. Dissolve the crude product in a minimal amount of hot

solvent and allow it to cool slowly to form crystals.

Mandatory Visualizations
Hell-Volhard-Zelinsky Reaction Mechanism
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Caption: Mechanism of the Hell-Volhard-Zelinsky reaction for the synthesis of 2-
Bromododecanoic acid.

Experimental Workflow
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Experimental Workflow for 2-Bromododecanoic Acid Synthesis

Start
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Work-up:
Quench with H₂O, Extract with DCM

Purification:
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Pure 2-Bromododecanoic Acid

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 2-Bromododecanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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